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Compound of Interest

Compound Name: ETC-168

Cat. No.: B12366724

This document provides crucial safety and logistical information for the proper handling and
disposal of ETC-168, a potent and selective MNK kinase inhibitor. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices and environmental protection.

l. Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for ETC-168 is not publicly available, its nature as a
bioactive kinase inhibitor necessitates handling with care.[1][2][3][4] All laboratory personnel
should treat ETC-168 and its solutions as potentially hazardous.

Personal Protective Equipment (PPE):

» Gloves: Wear appropriate chemical-resistant gloves. Given that ETC-168 is often dissolved
in Dimethyl Sulfoxide (DMSO), which can facilitate skin absorption of solutes, butyl rubber
gloves are recommended.[5]

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes.
e Lab Coat: A lab coat should be worn to protect street clothing and prevent skin contact.
Engineering Controls:

 All handling of solid ETC-168 and its solutions should be performed in a well-ventilated area,
preferably within a chemical fume hood to avoid inhalation of any aerosols or dust.
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Il. Chemical and Physical Properties

A summary of the known properties of ETC-168 is provided below. This information is essential
for understanding its behavior and making informed decisions on handling and disposal.

Property Value Reference

4-(6-(4-(morpholine-4-
Chemical Name carbonyl)phenyl)imidazo[1,2- MedKoo Biosciences

b]pyridazin-3-yl)benzonitrile

CAS Number 1464150-99-9 DC Chemicals[1]
Molecular Formula C24H19N502 DC Chemicals[1]
Molecular Weight 409.44 g/mol DC Chemicals[1]
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences

Short term (days to weeks) at
Storage 0-4°C; Long term (months to DC Chemicals[1]
years) at -20°C.

lll. Proper Disposal Procedures

As a research chemical with undetermined toxicity and environmental impact, ETC-168 and its
contaminated materials must be disposed of as hazardous chemical waste.[6][7] Do not
dispose of ETC-168 or its solutions down the drain or in regular trash.[6][8]

Step-by-Step Disposal Protocol:
o Waste Segregation:

o Solid ETC-168 Waste: Collect any unused or expired solid ETC-168 in its original
container or a clearly labeled, sealed container.

o ETC-168 Solutions: As ETC-168 is typically dissolved in DMSO, these solutions should be
collected in a designated hazardous waste container for organic solvents.[5][9] Do not mix
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with aqueous waste or other incompatible chemicals.

o Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials
that have come into contact with ETC-168 should be collected in a separate, clearly
labeled hazardous waste bag or container.

» Waste Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

o The label must include the full chemical name ("ETC-168") and the solvent (e.g., "in
DMSQ").[6] Avoid using abbreviations.

o Indicate the approximate concentration and volume of the waste.

o Include the date of waste generation and the name of the principal investigator or
laboratory.[6]

o Storage of Chemical Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure that the storage area is well-ventilated.
o Do not overfill waste containers; leave adequate headspace to prevent spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[6][7] Follow all institutional procedures for
waste manifest and pickup requests.

IV. Experimental Protocols Cited

The biological effects of ETC-168 have been characterized in various studies. For instance, its
activity as an MNK kinase inhibitor has been assessed through biochemical assays measuring
the IC50 against MNK1 and MNK2, which were found to be 23 nM and 43 nM, respectively.[1]
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Cellular effects, such as the induction of GO/G1 phase cell cycle arrest and suppression of cell
viability, have been demonstrated in soft tissue sarcoma (STS) cell lines like LPS141 and
MESSA.[1]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ETC-168 and associated waste.

ETC-168 Disposal Workflow

Start: ETC-168 Waste Generated

Identify Waste Type

ETC-168 in DMSO Contaminated Labware

Collect in Labeled
Solid Hazardous Waste Bag/Container

Collect in Labeled
Organic Solvent Waste Container

Store Securely in
Designated Area

Contact Environmental Health & Safety (EHS)
for Pickup

End: Proper Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://dcchemicals.com/product_show-etc-168.html?datasheet=datasheet
https://www.benchchem.com/product/b12366724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ETC-168 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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